2,6-Bis(trifluoromethyl)benzoyl chloride

• IUPAC Name: 2,6-bis(trifluoromethyl)benzoyl chloride
• InChI: InChI=1S/C9H3ClF6O/c10-7(17)6-4(8(11,12)13)2-1-3-5(6)9(14,15)16/h1-3H
• InChI Key: NQMCJGTVZMBTDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)C(=O)Cl)C(F)(F)F
• Molecular Formula: C9H3ClF6O
• DSSTOX Substance ID: DTXSID60371147
• Molecular Weight: 276.56 g/mol
• CAS No.: 53130-44-2

Description

2,6-Bis(trifluoromethyl)benzoyl chloride is a useful research compound. Its molecular formula is C9H3ClF6O and its molecular weight is 276.56 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Intermediate Applications

2,6-Bis(trifluoromethyl)benzoyl chloride is a significant intermediate in the synthesis of various compounds. Zhou Xiao-rui (2006) highlighted its use as a drug intermediate, synthesized from 1,3-bis(trifluoromethyl)benzene with a high yield, utilizing a three-step process including bromination, carboxylation, and chlorination (Zhou, 2006). Similarly, W. Dmowski and K. Piasecka-Maciejewska (1998) described the regioselective metalation and subsequent carboxylation of 1,3-bis(trifluoromethyl)benzene to produce 2,6-bis(trifluoromethyl)benzoic acid, which can be converted to various derivatives including benzyl alcohol and benzaldehyde (Dmowski & Piasecka-Maciejewska, 1998).

Pesticide Synthesis

Liu An-chan (2015) discussed its role in the synthesis of novel pesticides like Bistrifluron, indicating its importance in developing potent growth-retarding agents against pests (Liu, 2015).

Membrane Science

In the field of membrane science, Yang Liu et al. (2012) synthesized novel sulfonated aromatic diamine monomers, which were used to create thin-film composite nanofiltration membranes for the treatment of dye solutions. The introduction of such compounds enhances surface hydrophilicity and improves water flux, demonstrating the versatility of this compound derivatives in environmental applications (Liu et al., 2012).

Polyimides and Polymer Synthesis

Shujiang Zhang et al. (2005) synthesized novel polyimides using 2,6-bis(4-aminophenoxy-4′-benzoyl)pyridine derived from this compound, highlighting the application in creating materials with exceptional thermal and thermooxidative stability (Zhang et al., 2005).

Catalysis and Green Chemistry

Xu Zhen-yuan (2009) explored the use of green chlorination techniques in synthesizing pesticide intermediates, where bis(trichloromethyl)carbonate, a derivative of this compound, is used to replace traditional chlorination agents, demonstrating an environmentally friendly approach in chemical synthesis (Xu, 2009).

Safety and Hazards

“2,6-Bis(trifluoromethyl)benzoyl chloride” is considered hazardous. It causes severe skin burns and eye damage. It may also cause respiratory irritation. Safety measures include not breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area.

Future Directions

“2,6-Bis(trifluoromethyl)benzoic acid”, a related compound, has been used in selective separation of brominated aromatic compounds using the polymer-based separation media by the fragment imprinting technique. This suggests potential future directions for the use of “2,6-Bis(trifluoromethyl)benzoyl chloride” in similar applications.

Mechanism of Action

Target of Action

It’s known to be used as an organic intermediate in synthesis , suggesting that it may interact with various molecular targets depending on the specific reaction conditions.

Mode of Action

It’s known to participate in reactions at the benzylic position, which involve free radical bromination, nucleophilic substitution, and oxidation . The compound’s trifluoromethyl groups and benzoyl chloride moiety likely play key roles in these reactions.

Pharmacokinetics

It’s known that the compound is a liquid at room temperature and is soluble in water, though it reacts with water . These properties could influence its absorption and distribution in a biological system.

Result of Action

It’s known to be corrosive and can cause severe skin burns and eye damage . This suggests that the compound can have significant cytotoxic effects.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 2,6-Bis(trifluoromethyl)benzoyl chloride. For instance, the compound is known to form explosive mixtures with air on intense heating and emit hazardous combustion gases or vapors in the event of fire . Therefore, it’s crucial to handle and store the compound in a well-ventilated place and keep the container tightly closed .